Cas no 2229545-44-0 (methyl 3-(2-amino-1,1-difluoroethyl)benzoate)

• Product Name: methyl 3-(2-amino-1,1-difluoroethyl)benzoate
• CAS No: 2229545-44-0
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6008634
• PubChem ID: 154868595
• Update Time: 2025-05-22

methyl 3-(2-amino-1,1-difluoroethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-amino-1,1-difluoroethyl)benzoate
• EN300-1971600
• 2229545-44-0

• Inchi： 1S/C10H11F2NO2/c1-15-9(14)7-3-2-4-8(5-7)10(11,12)6-13/h2-5H,6,13H2,1H3
• InChI Key： SDFVJBRCHFFFTH-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-(2-amino-1,1-difluoroethyl)benzoate

Methyl 3-(2-Amino-1,1-Difluoroethyl)Benzoate: A Comprehensive Overview

The compound methyl 3-(2-amino-1,1-difluoroethyl)benzoate, identified by the CAS registry number 2229545-44-0, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive agents with tailored functionalities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 3-(2-amino-1,1-difluoroethyl)benzoate. Researchers have employed novel catalytic methods to optimize the production process, ensuring high yields and purity. These methods include the use of transition metal catalysts and microwave-assisted synthesis, which have significantly reduced reaction times while maintaining product quality.

The structural uniqueness of methyl 3-(2-amino-1,1-difluoroethyl)benzoate lies in its combination of a benzoate ester group with a difluoroamino substituent. This combination imparts unique electronic and steric properties to the molecule, making it a valuable building block for constructing more complex structures. For instance, the presence of the amino group allows for further functionalization, enabling the creation of derivatives with enhanced bioactivity.

In terms of applications, methyl 3-(2-amino-1,1-difluoroethyl)benzoate has shown promise in pharmacological studies. Preclinical trials have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways. Additionally, its ability to act as a ligand in metalloenzyme models has opened new avenues for research in medicinal chemistry.

From an environmental perspective, the synthesis and handling of methyl 3-(2-amino-1,1-difluoroethyl)benzoate are conducted with strict adherence to safety protocols. The compound's stability under various conditions has been thoroughly investigated, ensuring its safe use in laboratory settings and industrial applications.

In conclusion, methyl 3-(2-amino-1,1-difluoroethyl)benzoate (CAS No. 2229545-44-0) stands out as a versatile compound with wide-ranging applications. Its structural features and functional groups make it a valuable asset in both academic research and industrial development. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.